Cas no 851808-59-8 (1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

1-(3,4-Dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is a chemically synthesized imidazole derivative characterized by its distinct functional groups, including a 3,4-dimethoxybenzoyl moiety and a 3-nitrophenylmethylsulfanyl substituent. This compound exhibits potential utility in medicinal chemistry and pharmacological research due to its structural complexity, which may influence receptor binding or enzymatic inhibition. The presence of electron-donating (methoxy) and electron-withdrawing (nitro) groups enhances its reactivity and selectivity in synthetic applications. Its well-defined molecular architecture makes it a candidate for further investigation in drug discovery, particularly in targeting specific biological pathways. The compound's stability under standard laboratory conditions ensures reliable handling and storage.
1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole structure
851808-59-8 structure
Product Name:1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
CAS No:851808-59-8
MF:C19H19N3O5S
MW:401.43626332283
CID:6135849
PubChem ID:4417811
Update Time:2025-10-29

1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
    • Methanone, [4,5-dihydro-2-[[(3-nitrophenyl)methyl]thio]-1H-imidazol-1-yl](3,4-dimethoxyphenyl)-
    • (3,4-dimethoxyphenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
    • 1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
    • (3,4-dimethoxyphenyl)-[2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
    • 851808-59-8
    • F0630-1863
    • AKOS024589504
    • Inchi: 1S/C19H19N3O5S/c1-26-16-7-6-14(11-17(16)27-2)18(23)21-9-8-20-19(21)28-12-13-4-3-5-15(10-13)22(24)25/h3-7,10-11H,8-9,12H2,1-2H3
    • InChI Key: GKNAWOYBJJMKEY-UHFFFAOYSA-N
    • SMILES: C(N1C(SCC2=CC=CC([N+]([O-])=O)=C2)=NCC1)(C1=CC=C(OC)C(OC)=C1)=O

Computed Properties

  • Exact Mass: 401.10454189g/mol
  • Monoisotopic Mass: 401.10454189g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 597
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 122Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Predicted)
  • Boiling Point: 592.8±60.0 °C(Predicted)
  • pka: 1.57±0.60(Predicted)

1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0630-1863-2μmol
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-59-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0630-1863-5μmol
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-59-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0630-1863-10μmol
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-59-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0630-1863-20μmol
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-59-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0630-1863-1mg
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-59-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0630-1863-2mg
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-59-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0630-1863-3mg
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-59-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0630-1863-4mg
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-59-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0630-1863-5mg
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-59-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0630-1863-10mg
1-(3,4-dimethoxybenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-59-8 90%+
10mg
$79.0 2023-05-17

Additional information on 1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Professional Introduction to Compound with CAS No. 851808-59-8 and Product Name: 1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

The compound with the CAS number 851808-59-8 and the product name 1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This intricate molecular structure, characterized by its imidazole core and functionalized aromatic rings, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.

At the heart of this compound lies a 4,5-dihydro-1H-imidazole scaffold, which is a well-known motif in medicinal chemistry. Imidazole derivatives are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a 3,4-dimethoxybenzoyl group further enhances the compound's pharmacological profile by introducing hydrophobicity and electronic effects that can modulate receptor interactions.

The (3-nitrophenyl)methylsulfanyl substituent is another critical feature of this molecule. Nitroaromatic compounds have been extensively studied for their biological effects, with nitro groups often serving as pharmacophores in drugs targeting neurological disorders and cancer. The sulfur atom in the methylsulfanyl group contributes to the compound's overall reactivity and binding affinity, making it a promising candidate for further exploration.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies suggest that it may interact with various protein targets, including kinases and transcription factors, which are key players in cellular signaling pathways. These interactions could potentially lead to the development of novel therapeutic agents for treating diseases such as cancer and inflammatory disorders.

In vitro experiments have begun to elucidate the pharmacological properties of this compound. Preliminary results indicate that it exhibits significant inhibitory activity against certain enzymes implicated in disease pathways. For instance, its ability to inhibit specific kinases may make it a valuable tool in the development of targeted cancer therapies. Additionally, its interaction with other biological targets suggests potential applications in managing inflammatory conditions.

The synthesis of this compound presents a formidable challenge due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as multi-step organic synthesis combined with advanced purification methods have enabled chemists to obtain sufficient quantities of this compound for detailed biological evaluation.

The imidazole core of this molecule is particularly noteworthy for its versatility in drug design. Imidazole derivatives are known to exhibit a wide range of biological activities, making them attractive candidates for therapeutic intervention. The specific arrangement of functional groups on the imidazole ring influences its pharmacokinetic properties, including solubility, stability, and metabolic clearance.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying specific functional groups or introducing new ones, researchers can generate a library of analogs with tailored biological activities. This approach allows for the systematic optimization of lead compounds towards higher efficacy and better pharmacokinetic profiles.

Current research efforts are focused on understanding the mechanism of action of this compound at a molecular level. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to determine its three-dimensional structure and how it interacts with biological targets. These structural insights are crucial for designing more effective drugs with improved selectivity and reduced side effects.

The integration of artificial intelligence (AI) into drug discovery has accelerated the pace at which new compounds like this one are being developed. AI-driven platforms can predict the biological activity of molecules based on their chemical structures, significantly reducing the time required for hit identification and lead optimization. This synergy between computational methods and experimental validation has been instrumental in advancing projects like this one towards clinical relevance.

In conclusion, the compound with CAS number 851808-59-8 and product name 1-(3,4-dimethoxybenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole represents a promising avenue for therapeutic innovation. Its unique molecular architecture and demonstrated biological activity make it a valuable asset in ongoing research efforts aimed at developing novel treatments for various diseases. As our understanding of its pharmacological properties continues to grow, so too will its potential as a lead compound for future drug development.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.